Cas no 2877682-06-7 (N-methyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]morpholine-2-carboxamide)

• Product Name: N-methyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]morpholine-2-carboxamide
• CAS No: 2877682-06-7
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5331110
• PubChem ID: 165435131
• Update Time: 2023-11-21

N-methyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]morpholine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]morpholine-2-carboxamide
• AKOS040867055
• 2877682-06-7
• F6753-1481
• N-Methyl-4-[(2-phenyl-4-thiazolyl)methyl]-2-morpholinecarboxamide

• Inchi： 1S/C16H19N3O2S/c1-17-15(20)14-10-19(7-8-21-14)9-13-11-22-16(18-13)12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3,(H,17,20)
• InChI Key： UJPFSLIXELYKET-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C3=CC=CC=C3)=N2)CCOC(C(NC)=O)C1

Computed Properties

• Exact Mass: 317.11979803g/mol
• Monoisotopic Mass: 317.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.92±0.20(Predicted)